Cas no 105184-12-1 (Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI))

Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI) structure
105184-12-1 structure
Product Name:Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI)
CAS No:105184-12-1
MF:C10H15N5O11P2
MW:443.200523614883
CID:126614
PubChem ID:135398619
Update Time:2025-04-18

Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

    • guanosine-diphosphate
    • [(2R,3S,4R,5R)-5-(2-amino-6-hydroxypurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • 1r5n
    • [3H]-GDP
    • 146-91-8
    • CHEMBL384759
    • [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • DTXSID90163254
    • NCGC00163328-01
    • NS00015099
    • [alpha-32P]-GDP
    • GDP
    • 3h-guanosine diphosphate
    • CID 5280316
    • Guanosine, mono(trihydrogen diphosphate) (ester)
    • Guanosine 5'-(trihydrogen pyrophosphate)
    • Guanosine 5'-(trihydrogen diphosphate-P-32P) (9CI)
    • [(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl phosphono hydrogen phosphate
    • 157420-46-7
    • 1ryf
    • Guanosine 5'-pyrophosphate
    • Q422582
    • 1tq4
    • Guanosine mono(trihydrogen diphosphate)
    • guanosine 5'-diphosphate (RRSR form)
    • ((2R,3S,4R,5R)-5-(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • 1tpz
    • DB04315
    • [(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
    • UNII-HLJ737P865
    • Guanosine 5'-(trihydrogen pyrophosphate) (8CI)
    • Guanosine 5'-diphosphate
    • Guanosine pyrophosphate
    • GTPL2410
    • A808566
    • [alpha-32P] GDP
    • CARBAZOLE-UL-14C
    • (5'
    • SCHEMBL37405
    • Epitope ID:158624
    • 1i4d
    • guanosindiphosphat
    • bmse000270
    • 1vg1
    • HY-113066
    • 2g83
    • A,10
    • 1dar
    • 105184-12-1
    • 105184-46-1
    • 1u2r
    • 6ED53C34-D136-4635-9569-18E4E3D5B866
    • Guanosine pyrophosphate (6CI,7CI)
    • QGWNDRXFNXRZMB-UUOKFMHZSA-N
    • GRPP
    • AKOS027427025
    • HLJ737P865
    • CHEBI:17552
    • GUANOSINE DIPHOSPHATE
    • Guanosine-8-t 5'-(trihydrogen diphosphate) (9CI)
    • A)-1-Demethyl-9,10-dihydro-12'-hydroxy-2'-methyl-5'-(phenylmethyl)-2,3(2H,3H)-secoergotaman-3,3',6',18-tetrone
    • 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[5-O-[hydroxy(phosphonooxy)phosphinyl]-beta-D-ribofuranosyl]-
    • 1d2e
    • 1,1-DICHLORO-2,2-BIS[4-CHLORO-PHENYL]ETHYLENE-RING-UL-14C
    • Guanosine 5'-(trihydrogen diphosphate)
    • CS-0059479
    • [({[(2R,3S,4R,5R)-5-(2-amino-6-oxo-6,9-dihydro-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy]phosphonic acid
    • guanosine-5'-diphosphate
    • 1vjj
    • BDBM92459
    • [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-oxido-phosphoryl] phosphate
    • ((2R,3S,4R,5R)-5-(2-Amino-6-oxo-1H-purin-9(6H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl trihydrogen diphosphate
    • Guanosine 5'-(trihydrogen diphosphate) (9CI)
    • 1fzq
    • 5'-GDP
    • C00035
    • SCHEMBL25235393
    • Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI)
    • Inchi: 1S/C10H15N5O11P2/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1
    • InChI Key: QGWNDRXFNXRZMB-UUOKFMHZSA-N
    • SMILES: P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(NC(N)=NC2=3)=O)O1)O)O

Computed Properties

  • Exact Mass: 443.02433031g/mol
  • Monoisotopic Mass: 443.02433031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 760
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 248Ų

Experimental Properties

  • Color/Form: liquid
  • LogP: 6.18790
  • Solubility: Not determined

Benzene,1,1'-(dichloroethenylidene)bis[4-chloro-, labeled with carbon-14 (9CI) Security Information

  • Hazardous Material transportation number:UN 1294 3/PG 2
  • WGK Germany:2
  • Hazard Category Code: 11-38-48/20-63-65-67
  • Safety Instruction: 16-36/37-46-62
  • Hazardous Material Identification: F Xn R
  • Risk Phrases:11-38-48/20-63-65-67
  • Safety Term:Hazard Codes F,Xn,RRisk Statements 11-38-48/20-63-65-67Safety Statements 16-36/37-46-62RIDADR UN 1294 3/PG 2WGK Germany 2
  • Storage Condition:2-8°C
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